Cas no 6270-74-2 (2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid)

• Product Name: 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid
• CAS No: 6270-74-2
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• MDL: MFCD00087524
• CID: 85592
• PubChem ID: 234937
• Update Time: 2025-04-18

2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetic acid
• 3-Oxo-3,4-dihydro-2H-1,4-benzothiazine-2-acetic acid
• (3-OXO-3,4-DIHYDRO-2H-1,4-BENZOTHIAZIN-2-YL)ACETIC ACID
• (3-Oxo-3,4-dihydro-2H-benzo[1,4]thiazin-2-yl)-acetic acid
• 2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetic acid
• 3,4-Dihydro-3-oxo-2H-(1,4)-benzothiazin-2-ylacetic acid
• 2-carboxymethyl-1,4-benzothiazinone
• 3,4-Dihydro-3-oxo-2H-1,4-benzothiazin-2-ylacetic Acid
• 3-oxo-1,4-benzothiazin-2-ylacetic acid
• benz<5,6>-2-carboxymethyl-1,3,4-thiolactam
• 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid
• AB00075649-01
• IFLab1_000585
• HMS1413K13
• Oprea1_597655
• IDI1_008804
• 4W-0274
• MLS000104250
• CS-0094332
• SDCCGMLS-0025694.P003
• BDBM50141393
• AG-227/30750006
• DTXSID60284122
• SDCCGMLS-0025694.P002
• SMR000054185
• CCG-246150
• T72730
• CBDivE_007767
• Cambridge id 5218945
• 6270-74-2
• MFCD00087524
• AKOS000271820
• F0125-1781
• SCHEMBL4328755
• EN300-08260
• 2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)aceticacid
• NSC35807
• AKOS005669775
• O0504
• AKOS016041492
• 2H-1,4-Benzothiazine-2-acetic acid, 3,4-dihydro-3-oxo-
• NSC-35807
• (3-OXO-3,4-DIHYDRO-2H-1,4-BENZOTHIAZIN-2-YL)ACETICACID
• HMS2300O20
• 3,4-Dihydro-3-oxo-2H-(1,4)benzothiazin-2-ylacetic acid
• SR-01000388366-1
• Z56968775
• CHEMBL37400
• A868388
• SR-01000388366
• Oprea1_321982
• FT-0713425
• BBL028184
• ALBB-017001
• (3-hydroxy-2H-1,4-benzothiazin-2-yl)acetic acid
• (3-oxo-2,4-dihydro-1,4-benzothiazin-2-yl)acetic acid
• STK396783
• STK938707

• MDL： MFCD00087524
• Inchi： 1S/C10H9NO3S/c12-9(13)5-8-10(14)11-6-3-1-2-4-7(6)15-8/h1-4,8H,5H2,(H,11,14)(H,12,13)
• InChI Key： QWXLTZQRYJBZQT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC(C1CC(=O)O)=O

Computed Properties

• Exact Mass: 223.03000
• Monoisotopic Mass: 223.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.9
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Color/Form: With white powder
• Density: 1.4±0.1 g/cm3
• Melting Point: 182-186 °C (lit.)
• Boiling Point: 509.9±43.0 °C at 760 mmHg
• Flash Point: 262.2±28.2 °C
• PSA: 91.70000
• LogP: 1.71210
• λmax: 280(DMA)(lit.)
• Solubility: Not determined
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R43
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines